Cas no 1388061-00-4 (2-Chloro-4,5-difluoro-1H-benzimidazole)

• Product Name: 2-Chloro-4,5-difluoro-1H-benzimidazole
• CAS No: 1388061-00-4
• MF: C₇H₃ClF₂N₂
• MW: 188.561927080154
• CID: 4824024
• Update Time: 2023-08-19

2-Chloro-4,5-difluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4,5-difluoro-1H-benzimidazole
• 2-Chloro-6,7-difluoro-1H-benzo[d]imidazole
• 2-Chloro-4,5-difluoro-1H-benzimidazole

• Inchi： 1S/C7H3ClF2N2/c8-7-11-4-2-1-3(9)5(10)6(4)12-7/h1-2H,(H,11,12)
• InChI Key： CBKDJCARZUDAOF-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(=C(C=CC=2N1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7